2-((1-(4-Iodo-2-methylphenyl)-2,5-dioxopyrrolidin-3-yl)thio)nicotinic acid

• IUPAC Name: 2-[1-(4-iodo-2-methylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanylpyridine-3-carboxylic acid
• InChI: InChI=1S/C17H13IN2O4S/c1-9-7-10(18)4-5-12(9)20-14(21)8-13(16(20)22)25-15-11(17(23)24)3-2-6-19-15/h2-7,13H,8H2,1H3,(H,23,24)
• InChI Key: GGOVAEHKPDHPJL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)I)N2C(=O)CC(C2=O)SC3=C(C=CC=N3)C(=O)O
• Molecular Formula: C17H13IN2O4S
• Molecular Weight: 468.3 g/mol

Description

2-((1-(4-Iodo-2-methylphenyl)-2,5-dioxopyrrolidin-3-yl)thio)nicotinic acid is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Scientific Research Applications

Industrial Production of Nicotinic Acid

Nicotinic acid, an essential nutrient for humans and animals, is traditionally produced through chemical synthesis methods that pose environmental challenges, including the release of nitrous oxide, a potent greenhouse gas. The search for greener production methods has led to the exploration of alternative synthesis routes using commercially available raw materials. These methods aim to reduce environmental impact and adhere to principles of green chemistry (Lisicki, Nowak, & Orlińska, 2022).

Enhancement of Extraction Efficiency

The extraction of pyridine-3-carboxylic acid, a compound closely related to the chemical structure of interest, has been studied to improve efficiency in the food, pharmaceutical, and biochemical industries. The use of 1-dioctylphosphoryloctane (TOPO) with various diluents has shown potential in enhancing extraction efficiency, which is crucial for the scalable production of such compounds (Kumar & Babu, 2009).

Insecticidal Activities

Research into nicotinic acid derivatives has identified their significant insecticidal activities against various pests, suggesting the potential for developing new pesticides. The synthesis of these derivatives demonstrates the versatility of nicotinic acid in creating effective compounds for agricultural use (Deshmukh, Patil, & Shripanavar, 2012).

Antilipolytic and Lipid-Lowering Effects

Nicotinic acid has been used for decades as a lipid-lowering drug, primarily by inhibiting lipolysis in adipose tissue. The identification of specific receptors for nicotinic acid, such as PUMA-G and HM74, sheds light on the mechanism behind its pharmacological effects, paving the way for the development of new drugs to treat dyslipidemia (Tunaru et al., 2003).

Synthesis of Complex Compounds

The ability to synthesize complex nicotinic acid derivatives, such as 2-((2-ethylphenyl)amino)nicotinic acid, demonstrates the compound's versatility in creating materials with specific crystalline properties. These properties are essential for the development of new materials with potential applications in various industries, including pharmaceuticals and electronics (Kalra, Zhang, Parkin, & Li, 2017).